Cas no 2649047-54-9 (1-(Isocyanatomethyl)-4-(propan-2-yl)cyclohexane)

• Product Name: 1-(Isocyanatomethyl)-4-(propan-2-yl)cyclohexane
• CAS No: 2649047-54-9
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5801304
• PubChem ID: 165680475
• Update Time: 2025-06-23

1-(Isocyanatomethyl)-4-(propan-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 2649047-54-9
• 1-(isocyanatomethyl)-4-(propan-2-yl)cyclohexane
• EN300-1747567
• 1-(Isocyanatomethyl)-4-(propan-2-yl)cyclohexane

• Inchi： 1S/C11H19NO/c1-9(2)11-5-3-10(4-6-11)7-12-8-13/h9-11H,3-7H2,1-2H3
• InChI Key： POLJZWXOXABJSE-UHFFFAOYSA-N
• SMILES： O=C=NCC1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(Isocyanatomethyl)-4-(propan-2-yl)cyclohexane

1-(Isocyanatomethyl)-4-(propan-2-yl)cyclohexane: A Comprehensive Overview

1-(Isocyanatomethyl)-4-(propan-2-yl)cyclohexane, identified by the CAS registry number 2649047-54-9, is a versatile organic compound with significant applications in various industries. This compound is a derivative of cyclohexane, a six-membered cyclic hydrocarbon, with two key substituents: an isocyanatomethyl group (-N=C=O) and an isopropyl group (-CH(CH3)2). The combination of these functional groups imparts unique chemical properties, making it valuable in the synthesis of advanced materials and specialty chemicals.

The structure of 1-(Isocyanatomethyl)-4-(propan-2-yl)cyclohexane is characterized by its cyclohexane ring, which serves as a rigid and stable framework. The isocyanatomethyl group at the 1-position introduces reactivity, particularly in reactions involving nucleophiles, while the isopropyl group at the 4-position enhances steric bulk and contributes to the compound's stability. This balance of reactivity and stability makes it an ideal precursor for various polymerization reactions, especially in the production of high-performance polymers and elastomers.

Recent advancements in synthetic chemistry have further highlighted the potential of CAS No. 2649047-54-9. Researchers have explored its use in click chemistry, where its isocyanatomethyl group facilitates efficient coupling reactions with amines, alcohols, and thiols. These reactions are not only rapid but also highly selective, making them suitable for the synthesis of complex molecules with precise control over functionality and architecture.

In the context of materials science, 1-(Isocyanatomethyl)-4-(propan-2-yl)cyclohexane has been employed as a building block for developing advanced polyurethanes. These materials exhibit exceptional mechanical properties, including high tensile strength and excellent thermal stability, making them ideal for applications in automotive components, construction materials, and electronic encapsulants. The incorporation of this compound into polyurethane formulations has been shown to enhance both the processability and performance of the final products.

The synthesis of CAS No. 2649047-54-9 typically involves multi-step processes that combine principles from organic synthesis and catalysis. One common approach involves the reaction of cyclohexanone with appropriate reagents to introduce the desired substituents. Recent studies have focused on optimizing these synthesis pathways to improve yield, reduce costs, and minimize environmental impact. For instance, the use of enzymatic catalysts has been explored to facilitate key transformations with higher efficiency and selectivity.

Beyond its role as a precursor in polymer chemistry, 1-(Isocyanatomethyl)-4-(propan-2-yl)cyclohexane has also found applications in drug delivery systems and biomedical engineering. Its ability to undergo controlled polymerization allows for the creation of biocompatible materials that can be tailored for specific medical applications, such as drug encapsulation or tissue engineering scaffolds.

In terms of environmental considerations, researchers have investigated the biodegradability and eco-friendly aspects of compounds derived from CAS No. 2649047-54-9. Efforts are being made to develop sustainable synthesis routes and recycling strategies to minimize waste and reduce the carbon footprint associated with its production and use.

In conclusion, 1-(Isocyanatomethyl)-4-(propan-2-yl)cyclohexane, or CAS No. 2649047-54-9, stands as a pivotal compound in modern chemistry due to its unique properties and diverse applications. Its role in advancing materials science, drug delivery systems, and sustainable chemical processes underscores its importance in both academic research and industrial development.